Sodium 4-bromophenylmethanesulfonate
Overview
Description
Sodium 4-bromophenylmethanesulfonate is a chemical compound with the molecular formula C7H6BrNaO3S . It has a molecular weight of 273.08 . It is typically stored at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for Sodium 4-bromophenylmethanesulfonate is1S/C7H7BrO3S.Na/c8-7-3-1-6 (2-4-7)5-12 (9,10)11;/h1-4H,5H2, (H,9,10,11);/q;+1/p-1 . The InChI key is KSRAEFLKOUHQDU-UHFFFAOYSA-M .
Scientific Research Applications
Organometallic Synthesis
Sodium 4-bromophenylmethanesulfonate is used in the synthesis of organometallic compounds. These compounds are crucial for creating complex molecules used in catalysis , pharmaceuticals , and LED manufacturing . The bromophenyl group can act as a leaving group in coupling reactions, facilitating the formation of carbon-metal bonds.
Pharmaceutical Intermediates
This compound serves as an intermediate in the production of pharmaceuticals. Its ability to introduce a bromophenyl moiety into molecules makes it valuable for constructing aromatic compounds that are prevalent in many drug molecules .
Material Science
In material science, Sodium 4-bromophenylmethanesulfonate is used to modify surfaces and create functional materials. For example, it can be used to introduce sulfonate groups onto surfaces, which can alter the electrical and chemical properties of materials .
Polymer Chemistry
The sulfonate group in Sodium 4-bromophenylmethanesulfonate is reactive towards polymers, allowing for the introduction of ionic functionalities. This is particularly useful in creating ion exchange membranes and polymers with specific charge properties .
Catalyst Design
In catalyst design, the compound is used to synthesize ligands for transition metal catalysts. These catalysts are essential for industrial chemical processes , including olefin polymerization and hydroformylation .
Environmental Chemistry
Sodium 4-bromophenylmethanesulfonate can be used in environmental chemistry to study the degradation of aromatic compounds in the environment. It acts as a model compound to understand how brominated organic compounds break down under various conditions .
Analytical Chemistry
It finds application in analytical chemistry as a standard or reagent. Its well-defined structure and properties make it suitable for use in calibration and quantitative analyses .
Thin Film Deposition
This compound is also utilized in thin film deposition techniques. It can be part of the precursor materials that form conductive or semiconductive layers in electronic devices .
Safety and Hazards
properties
IUPAC Name |
sodium;(4-bromophenyl)methanesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrO3S.Na/c8-7-3-1-6(2-4-7)5-12(9,10)11;/h1-4H,5H2,(H,9,10,11);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSRAEFLKOUHQDU-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CS(=O)(=O)[O-])Br.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNaO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50695167 |
Source
|
| Record name | Sodium (4-bromophenyl)methanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50695167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 4-bromophenylmethanesulfonate | |
CAS RN |
64755-47-1 |
Source
|
| Record name | Sodium (4-bromophenyl)methanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50695167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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